Cas no 2680750-76-7 (1-Acetyl-3,3-difluoro-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-Acetyl-3,3-difluoro-4-methylpiperidine-4-carboxylic acid
• CAS No: 2680750-76-7
• MF: C₉H₁₃F₂NO₃
• MW: 221.201229810715
• CID: 5599258
• PubChem ID: 165911188
• Update Time: 2023-08-23

1-Acetyl-3,3-difluoro-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-3,3-difluoro-4-methylpiperidine-4-carboxylic acid
• 2680750-76-7
• EN300-28273982
• 1-Acetyl-3,3-difluoro-4-methylpiperidine-4-carboxylic acid

• Inchi： 1S/C9H13F2NO3/c1-6(13)12-4-3-8(2,7(14)15)9(10,11)5-12/h3-5H2,1-2H3,(H,14,15)
• InChI Key： NGEVOZBZEYMUFG-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C)=O)CCC1(C(=O)O)C)F

Computed Properties

• Exact Mass: 221.08634960g/mol
• Monoisotopic Mass: 221.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6Ų